5-chloro-3-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
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Description
5-chloro-3-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H13ClN2O2 and its molecular weight is 264.71. The purity is usually 95%.
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Scientific Research Applications
Structural and Spectral Investigations
One study focused on the combined experimental and theoretical investigations of a biologically significant derivative, highlighting its characterization through NMR, FT-IR spectroscopy, thermo gravimetric analysis, and single-crystal X-ray diffraction. This research offers insights into the molecular structure and electronic properties, facilitating its potential application in designing compounds with specific biological activities (S. Viveka et al., 2016).
Optical Nonlinearity
Another study synthesized a series of derivatives to evaluate their optical nonlinearity, identifying compounds with significant nonlinear optical properties. These findings suggest potential applications in optical limiting, which is crucial for developing protective devices against laser radiation (B. Chandrakantha et al., 2013).
Regiospecific Synthesis
Research on the synthesis of specific derivatives revealed regiospecific outcomes, which were confirmed via spectroscopic techniques and crystallographic analysis. Such studies are vital for understanding structural requirements in chemical synthesis and designing molecules with desired properties (Isuru R. Kumarasinghe et al., 2009).
Synergistic Effects in Chemotherapy
A study involving the synthesis of derivatives for use in chemotherapy observed a synergistic effect when combined with a first-line antitumor drug. This research suggests the potential for enhancing therapeutic outcomes in cancer treatment through the strategic design of chemical derivatives (A. Kletskov et al., 2018).
Coordination Polymers
A notable investigation synthesized coordination polymers using derivatives as bridging ligands with metal ions, revealing diverse structural arrangements and highlighting the utility of these compounds in developing materials with specific chemical and physical properties (M. Cheng et al., 2017).
Properties
IUPAC Name |
5-chloro-3-methyl-1-[(4-methylphenyl)methyl]pyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O2/c1-8-3-5-10(6-4-8)7-16-12(14)11(13(17)18)9(2)15-16/h3-6H,7H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKFCRWXEHRGQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.